Cas no 438229-96-0 (5-(4,5-Dimethylthien-3-yl)-4-ethyl-4H-1,2,4-triazole-3-thiol)

5-(4,5-Dimethylthien-3-yl)-4-ethyl-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a fused thiophene-triazole core with a thiol functional group. Its structural complexity offers versatility in synthetic applications, particularly in pharmaceutical and agrochemical research. The presence of the thiol group enhances reactivity, enabling selective modifications for the development of biologically active derivatives. The ethyl and dimethyl substituents contribute to improved lipophilicity, potentially influencing pharmacokinetic properties. This compound serves as a valuable intermediate in medicinal chemistry, particularly for designing enzyme inhibitors or metal-chelating agents. Its stability under standard conditions ensures reliable handling in laboratory settings. Further functionalization opportunities make it a useful scaffold for structure-activity relationship studies.
5-(4,5-Dimethylthien-3-yl)-4-ethyl-4H-1,2,4-triazole-3-thiol structure
438229-96-0 structure
Product Name:5-(4,5-Dimethylthien-3-yl)-4-ethyl-4H-1,2,4-triazole-3-thiol
CAS No:438229-96-0
MF:C10H13N3S2
MW:239.360318899155
MDL:MFCD03075301
CID:871032
Update Time:2026-04-29

5-(4,5-Dimethylthien-3-yl)-4-ethyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

    • 5-(4,5-Dimethylthiophen-3-yl)-4-ethyl-4H-1,2,4-triazole-3-thiol
    • 5-(4,5-Dimethylthien-3-yl)-4-ethyl-4H-1,2,4-triazole-3-thiol
    • AC1LFNZF
    • ALBB-003182
    • BBL017531
    • CTK6E9177
    • MolPort-001-624-834
    • STK449304
    • MDL： MFCD03075301
    • Inchi： InChI=1S/C10H13N3S2/c1-4-13-9(11-12-10(13)14)8-5-15-7(3)6(8)2/h5H,4H2,1-3H3,(H,12,14)
    • InChI Key： BFYUHUPSLYRBIE-UHFFFAOYSA-N
    • SMILES： CCN1C(=NN=C1S)C2=CSC(=C2C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2

5-(4,5-Dimethylthien-3-yl)-4-ethyl-4H-1,2,4-triazole-3-thiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D459045-100mg
5-(4,5-Dimethylthien-3-yl)-4-ethyl-4H-1,2,4-triazole-3-thiol
 438229-96-0
100mg
 $ 70.00 2022-06-05
TRC
D459045-500mg
5-(4,5-Dimethylthien-3-yl)-4-ethyl-4H-1,2,4-triazole-3-thiol
 438229-96-0
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 $ 230.00 2022-06-05
TRC
D459045-1g
5-(4,5-Dimethylthien-3-yl)-4-ethyl-4H-1,2,4-triazole-3-thiol
 438229-96-0
1g
 $ 340.00 2022-06-05
abcr
AB214394-1 g
5-(4,5-Dimethyl-3-thienyl)-4-ethyl-4H-1,2,4-triazole-3-thiol; 95%
 438229-96-0
1 g
 €230.10 2023-07-20
abcr
AB214394-5 g
5-(4,5-Dimethyl-3-thienyl)-4-ethyl-4H-1,2,4-triazole-3-thiol; 95%
 438229-96-0
5 g
 €749.60 2023-07-20
abcr
AB214394-1g
5-(4,5-Dimethyl-3-thienyl)-4-ethyl-4H-1,2,4-triazole-3-thiol, 95%; .
 438229-96-0 95%
1g
 €230.10 2025-04-18
abcr
AB214394-5g
5-(4,5-Dimethyl-3-thienyl)-4-ethyl-4H-1,2,4-triazole-3-thiol, 95%; .
 438229-96-0 95%
5g
 €749.60 2025-04-18
Chemenu
CM114563-1g
5-(4,5-dimethylthien-3-yl)-4-ethyl-4H-1,2,4-triazole-3-thiol
 438229-96-0 95%
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Chemenu
CM114563-5g
5-(4,5-dimethylthien-3-yl)-4-ethyl-4H-1,2,4-triazole-3-thiol
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eNovation Chemicals LLC
Y1242704-1g
5-(4,5-DIMETHYLTHIEN-3-YL)-4-ETHYL-4H-1,2,4-TRIAZOLE-3-THIOL
 438229-96-0 95%
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5-(4,5-Dimethylthien-3-yl)-4-ethyl-4H-1,2,4-triazole-3-thiol Suppliers

Amadis Chemical Company Limited
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(CAS:438229-96-0)5-(4,5-Dimethylthien-3-yl)-4-ethyl-4H-1,2,4-triazole-3-thiol
Order Number:A1160180
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 23:58
Price ($):276.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:438229-96-0)5-(4,5-Dimethylthien-3-yl)-4-ethyl-4H-1,2,4-triazole-3-thiol
A1160180
Purity:99%
Quantity:5g
Price ($):276.0
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